Cas no 1353984-68-5 (1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone)

• Product Name: 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone
• CAS No: 1353984-68-5
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 2155891
• Update Time: 2025-08-04

1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone
• 1-(3-(((2-Aminoethyl)(methyl)amino)methyl)piperidin-1-yl)ethanone
• AM94712
• 1-(3-{[(2-aminoethyl)methylamino]methyl}piperidin-1-yl)ethanone

• Inchi： 1S/C11H23N3O/c1-10(15)14-6-3-4-11(9-14)8-13(2)7-5-12/h11H,3-9,12H2,1-2H3
• InChI Key： QAVQJHXXXNIGII-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC(CN(C)CCN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone

Comprehensive Overview of 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone (CAS No. 1353984-68-5)

The compound 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone, identified by its CAS No. 1353984-68-5, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a piperidine ring with an amino-ethyl-methyl-amino side chain, which contributes to its versatile reactivity and binding properties. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in precision medicine and personalized therapeutics. The structural attributes of 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone make it a promising candidate for modulating neurotransmitter pathways, a topic of high relevance in neurological disorder research. For instance, its amino-ethyl moiety resembles motifs found in dopamine and serotonin analogs, sparking interest in its potential for central nervous system (CNS) applications.

From a synthetic chemistry perspective, the CAS No. 1353984-68-5 compound exemplifies the growing trend toward fragment-based drug design (FBDD). Its modular structure allows for efficient derivatization, enabling researchers to explore structure-activity relationships (SAR) with high precision. This aligns with the broader industry shift toward computational chemistry and AI-driven molecular modeling, where such compounds serve as valuable scaffolds for virtual screening campaigns.

The compound’s piperidine core is particularly noteworthy, as this heterocycle is a common pharmacophore in FDA-approved drugs. Its presence in 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone suggests potential bioavailability and metabolic stability, critical factors in lead optimization phases. Additionally, the methyl-amino substitution pattern may influence lipophilicity and blood-brain barrier (BBB) penetration, topics frequently searched by medicinal chemists.

Another area of interest is the compound’s potential role in epigenetic research. The amino-ethyl group could interact with histone deacetylases (HDACs) or methyltransferases, making it a candidate for epigenetic modulator studies. This aligns with the rising popularity of epigenetic therapeutics in oncology and neurodegenerative diseases, as evidenced by frequent searches for HDAC inhibitors and DNA methylation modifiers.

In summary, 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone (CAS No. 1353984-68-5) represents a multifaceted tool for modern drug discovery. Its structural features, combined with emerging trends in targeted therapy and computational drug design, position it as a compound of significant scientific and commercial interest. As research continues, this molecule may unlock new avenues in biochemical innovation and therapeutic development.